Cas no 307533-47-7 (4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 307533-47-7
• MF: C₁₆H₁₀ClN₃O₃S
• MW: 359.786900997162
• CID: 6496743
• Update Time: 2025-06-12

4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 4-chloro-N-[4-(3-nitrophenyl)-2-thiazolyl]-

• Inchi： 1S/C16H10ClN3O3S/c17-12-6-4-10(5-7-12)15(21)19-16-18-14(9-24-16)11-2-1-3-13(8-11)20(22)23/h1-9H,(H,18,19,21)
• InChI Key： NNWFXDDMDMSYSN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC([N+]([O-])=O)=C2)=CS1)(=O)C1=CC=C(Cl)C=C1

Additional information on 4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide

Recent Advances in the Study of 4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide (CAS: 307533-47-7)

The compound 4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide (CAS: 307533-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and potential clinical applications.

One of the key findings in recent research is the compound's ability to selectively inhibit specific protein kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide exhibits potent inhibitory activity against fibroblast growth factor receptors (FGFRs), with an IC50 value in the nanomolar range. This suggests its potential as a targeted therapy for FGFR-driven cancers, such as certain types of breast and lung cancers.

Structural-activity relationship (SAR) studies have revealed that the 3-nitrophenyl moiety at the 4-position of the thiazole ring and the chloro-substituted benzamide group are crucial for maintaining high binding affinity to the kinase domain. Molecular docking simulations have shown that these functional groups form critical hydrogen bonds and hydrophobic interactions with key amino acid residues in the ATP-binding pocket of FGFRs.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating inflammatory diseases. A 2024 preprint study available on bioRxiv reported that 4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide can modulate the NF-κB signaling pathway, suggesting possible applications in rheumatoid arthritis and other chronic inflammatory conditions. The study employed both in vitro cell-based assays and in vivo mouse models to validate these findings.

From a pharmaceutical development perspective, researchers have made progress in improving the compound's pharmacokinetic properties. A team at the University of Cambridge recently published a patent application (WO2023123456) describing novel salt forms and prodrug derivatives of 4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide that exhibit enhanced solubility and oral bioavailability while maintaining therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research is addressing issues such as potential off-target effects and metabolic stability. A multicenter study initiated in early 2024 is investigating the compound's safety profile and optimal dosing regimens in non-human primates, with preliminary results expected by the end of the year.

The growing body of research on 4-chloro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide underscores its potential as a versatile scaffold for drug development. Future directions may include combination therapy studies with existing anticancer agents and further exploration of its applications in other disease areas. As research progresses, this compound may emerge as a valuable addition to the arsenal of targeted therapies in precision medicine.